Cas no 1797023-67-6 (N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide)
N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- AKOS024567851
- N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
- F6451-0842
- 1797023-67-6
- N-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]-2,3-DIHYDRO-1,4-BENZODIOXINE-6-SULFONAMIDE
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- Inchi: 1S/C16H19NO5S2/c1-11-3-6-16(23-11)15(20-2)10-17-24(18,19)12-4-5-13-14(9-12)22-8-7-21-13/h3-6,9,15,17H,7-8,10H2,1-2H3
- InChI Key: JNUSIZSQHRBCIS-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)OCCO2)(NCC(C1=CC=C(C)S1)OC)(=O)=O
Computed Properties
- Exact Mass: 369.07046505g/mol
- Monoisotopic Mass: 369.07046505g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 111Ų
N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide Pricemore >>
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| Life Chemicals | F6451-0842-2μmol |
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| Life Chemicals | F6451-0842-10μmol |
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1797023-67-6 | 90%+ | 10μl |
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| Life Chemicals | F6451-0842-20μmol |
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$79.0 | 2023-05-20 | |
| Life Chemicals | F6451-0842-1mg |
N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
1797023-67-6 | 90%+ | 1mg |
$54.0 | 2023-05-20 | |
| Life Chemicals | F6451-0842-2mg |
N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
1797023-67-6 | 90%+ | 2mg |
$59.0 | 2023-05-20 | |
| Life Chemicals | F6451-0842-3mg |
N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
1797023-67-6 | 90%+ | 3mg |
$63.0 | 2023-05-20 | |
| Life Chemicals | F6451-0842-4mg |
N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
1797023-67-6 | 90%+ | 4mg |
$66.0 | 2023-05-20 | |
| Life Chemicals | F6451-0842-5mg |
N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
1797023-67-6 | 90%+ | 5mg |
$69.0 | 2023-05-20 | |
| Life Chemicals | F6451-0842-10mg |
N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
1797023-67-6 | 90%+ | 10mg |
$79.0 | 2023-05-20 |
N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
Research Brief on N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide (CAS: 1797023-67-6)
The compound N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide (CAS: 1797023-67-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The presence of the 2,3-dihydrobenzo[b][1,4]dioxine and 5-methylthiophene moieties suggests its potential as a bioactive molecule with possible applications in central nervous system (CNS) disorders or inflammatory conditions.
Recent studies have focused on elucidating the pharmacological profile of this compound, including its binding affinity to target proteins, metabolic stability, and in vivo efficacy. Preliminary data indicate that 1797023-67-6 exhibits selective inhibition of certain enzymes or receptors, though the exact mechanism of action remains under investigation. Its sulfonamide group is hypothesized to play a critical role in its bioactivity, possibly through hydrogen bonding interactions with target proteins. The methoxy and methylthiophene substituents may contribute to its pharmacokinetic properties, such as membrane permeability and metabolic resistance.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of sulfonamide derivatives, including 1797023-67-6, for their potential as novel therapeutics. The compound demonstrated promising activity in preclinical models, with notable selectivity and minimal off-target effects. Further optimization of its structure is underway to enhance its potency and reduce potential toxicity. These findings underscore the compound's potential as a lead candidate for future drug development efforts.
Another key area of research involves the compound's synthetic accessibility and scalability. Recent advancements in synthetic methodologies have enabled more efficient production of 1797023-67-6, facilitating further biological evaluation. Researchers have also explored its potential as a chemical probe to study specific biological pathways, leveraging its unique structural attributes. The compound's stability under physiological conditions and its compatibility with various formulation strategies are currently being investigated to support its transition into clinical studies.
In conclusion, N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide (1797023-67-6) represents a promising candidate in the realm of chemical biology and drug discovery. Its distinctive structure and preliminary biological data highlight its potential for therapeutic applications, though further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Continued exploration of this compound may yield valuable insights into its clinical potential and broader implications for sulfonamide-based therapeutics.
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